![molecular formula C9H14ClNS B2660106 4-Ethyl-4,5,6,7-tetrahydrothieno[3,2-c]pyridine hydrochloride CAS No. 1052551-81-1](/img/structure/B2660106.png)
4-Ethyl-4,5,6,7-tetrahydrothieno[3,2-c]pyridine hydrochloride
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Description
4-Ethyl-4,5,6,7-tetrahydrothieno[3,2-c]pyridine hydrochloride is a chemical compound used as an intermediate in the synthesis of the antiplatelet drug clopidogrel . It has a molecular formula of C9H14ClNS and a molecular weight of 203.73 .
Molecular Structure Analysis
The molecular structure of this compound consists of a thiophene ring fused with a piperidine ring . The SMILES string representation of the molecule is Cl.CCC1NCCc2sccc12 .Physical And Chemical Properties Analysis
This compound is a solid compound . It has a molecular formula of C9H14ClNS and a molecular weight of 203.73 .Scientific Research Applications
Synthesis and Catalysis
- Phosphine-Catalyzed Annulation : Ethyl 2-methyl-2,3-butadienoate, a compound related to 4-Ethyl-4,5,6,7-tetrahydrothieno[3,2-c]pyridine hydrochloride, was used in a phosphine-catalyzed [4 + 2] annulation process. This resulted in the formation of highly functionalized tetrahydropyridines (Zhu, Lan, & Kwon, 2003).
Synthesis of Novel Compounds
- Tetrathiafulvalene Derivatives : A compound containing a 4-ethyl-pyridine unit was synthesized from a Wittig reaction, which is closely related to the synthesis pathways involving this compound (Andreu, Malfant, Lacroix, & Cassoux, 2000).
Anticancer Agents
- Pyrido[4,3-b][1,4]oxazines and Thiazines : Compounds structurally similar to this compound were studied for their potential as anticancer agents (Temple, Wheeler, Comber, Elliott, & Montgomery, 1983).
Synthesis of Heterocyclic Compounds
- Polyazanaphthalenes Synthesis : Ethyl 6-amino-5-cyano-4-aryl-2-methyl-4H-pyran-3-carboxylates were converted into various heterocyclic compounds. This is indicative of the utility of similar structures in synthesizing diverse heterocyclic compounds (Harb, Hesien, Metwally, & Elnagdi, 1989).
Biological Activity
- Bioactive Derivatives : A review highlighted the synthesis and biological activity of substituted 4,5,6,7-tetrahydrothieno pyridines, emphasizing their potential as drug or drug intermediates. This suggests the importance of the core structure in the development of new pharmaceuticals (Sangshetti, Zambare, Khan, Gonjari, & Zaheer, 2014).
properties
IUPAC Name |
4-ethyl-4,5,6,7-tetrahydrothieno[3,2-c]pyridine;hydrochloride |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C9H13NS.ClH/c1-2-8-7-4-6-11-9(7)3-5-10-8;/h4,6,8,10H,2-3,5H2,1H3;1H |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
UDOHOSQYCAIDMR-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CCC1C2=C(CCN1)SC=C2.Cl |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C9H14ClNS |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
203.73 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
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